Cas no 6525-41-3 (4-[(2-carboxyphenyl)sulfanyl]-3-nitrobenzoic acid)

4-[(2-carboxyphenyl)sulfanyl]-3-nitrobenzoic acid structure
6525-41-3 structure
Product Name:4-[(2-carboxyphenyl)sulfanyl]-3-nitrobenzoic acid
CAS No:6525-41-3
MF:C14H9NO6S
MW:319.289362668991
CID:1685362
PubChem ID:3534236
Update Time:2025-04-21

4-[(2-carboxyphenyl)sulfanyl]-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-[(2-carboxyphenyl)sulfanyl]-3-nitrobenzoic acid
    • 4-(2-carboxyphenyl)sulfanyl-3-nitrobenzoic acid
    • EU-0030113
    • NCGC00320125-01
    • FVMQSMJTJFRWBR-UHFFFAOYSA-N
    • SR-01000102804
    • 6525-41-3
    • ST51029694
    • SCHEMBL4003277
    • 4-(2-Carboxyphenylthio)-3-nitrobenzoic acid
    • 4-(2-carboxy-phenylsulfanyl)-3-nitro-benzoic acid
    • SR-01000102804-1
    • Oprea1_242001
    • DTXSID80393407
    • AB01316921-02
    • AKOS002137982
    • Inchi: 1S/C14H9NO6S/c16-13(17)8-5-6-12(10(7-8)15(20)21)22-11-4-2-1-3-9(11)14(18)19/h1-7H,(H,16,17)(H,18,19)
    • InChI Key: FVMQSMJTJFRWBR-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1C(=O)O)C1C=CC(C(=O)O)=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 319.01507
  • Monoisotopic Mass: 319.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 146Ų

Experimental Properties

  • Density: 1.62
  • Boiling Point: 527.1°C at 760 mmHg
  • Flash Point: 272.6°C
  • Refractive Index: 1.724
  • PSA: 117.74

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